Cas no 959795-66-5 ((3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone)
959795-66-5 structure
Product Name:(3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone
CAS No:959795-66-5
MF:C12H16FN3O
MW:237.273345947266
CID:1123248
PubChem ID:39335209
Update Time:2025-04-20
(3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone Chemical and Physical Properties
Names and Identifiers
-
- (3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone
- (3-Amino-4-fluorophenyl)(4-methyl-1-piperazinyl)methanone
- 959795-66-5
- SCHEMBL11976982
- DTXSID101197330
- AKOS005831369
- DB-420093
-
- Inchi: 1S/C12H16FN3O/c1-15-4-6-16(7-5-15)12(17)9-2-3-10(13)11(14)8-9/h2-3,8H,4-7,14H2,1H3
- InChI Key: LTRXUBLGNBCWOT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1N)C(N1CCN(C)CC1)=O
Computed Properties
- Exact Mass: 237.12774030g/mol
- Monoisotopic Mass: 237.12774030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 49.6Ų
(3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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